Cas no 61773-03-3 (2-Naphthalenamine, 1-(5-methyl-1H-pyrazol-3-yl)-)

2-Naphthalenamine, 1-(5-methyl-1H-pyrazol-3-yl)- structure
61773-03-3 structure
Product Name:2-Naphthalenamine, 1-(5-methyl-1H-pyrazol-3-yl)-
CAS No:61773-03-3
MF:C14H13N3
MW:223.273122549057
CID:466663
PubChem ID:12318236
Update Time:2025-04-19

2-Naphthalenamine, 1-(5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenamine, 1-(5-methyl-1H-pyrazol-3-yl)-
    • 1-(5-methyl-1H-pyrazol-3-yl)naphthalen-2-amine
    • 61773-03-3
    • DTXSID60488042
    • Inchi: 1S/C14H13N3/c1-9-8-13(17-16-9)14-11-5-3-2-4-10(11)6-7-12(14)15/h2-8H,15H2,1H3,(H,16,17)
    • InChI Key: JKIJRCWHCCHIJF-UHFFFAOYSA-N
    • SMILES: N1=C(C=C(C)N1)C1=C(C=CC2C=CC=CC1=2)N

Computed Properties

  • Exact Mass: 223.11109
  • Monoisotopic Mass: 223.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7

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